2-(2-((3-methoxybenzyl)thio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)-N-(thiophen-2-ylmethyl)acetamide

• IUPAC Name: 2-[2-[(3-methoxyphenyl)methylsulfanyl]-4-methyl-6-oxo-1H-pyrimidin-5-yl]-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C20H21N3O3S2/c1-13-17(10-18(24)21-11-16-7-4-8-27-16)19(25)23-20(22-13)28-12-14-5-3-6-15(9-14)26-2/h3-9H,10-12H2,1-2H3,(H,21,24)(H,22,23,25)
• InChI Key: KSAWUJPXUYEXOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)SCC2=CC(=CC=C2)OC)CC(=O)NCC3=CC=CS3
• Molecular Formula: C20H21N3O3S2
• Molecular Weight: 415.5 g/mol
• CAS No.: 1105241-73-3

Description

2-(2-((3-methoxybenzyl)thio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)-N-(thiophen-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C20H21N3O3S2 and its molecular weight is 415.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Compound Synthesis and Potential Therapeutic Applications

Research into novel compounds often explores their potential as therapeutic agents, focusing on their synthesis, bioactivity, and mechanisms of action. For example, Abu‐Hashem et al. (2020) synthesized new heterocyclic compounds derived from visnaginone and khellinone, showing significant anti-inflammatory and analgesic activities, highlighting the therapeutic potential of such molecules (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Mechanistic Insights and Molecular Properties

Further studies delve into the mechanistic insights and molecular properties of complex compounds. For instance, Dong et al. (2016) investigated the pharmacokinetics and disposition of PF-06282999, a thiouracil derivative, across animals and humans, highlighting the importance of understanding compound behavior in biological systems (Dong et al., 2016).

Antimicrobial and Anticancer Potential

Research on rhodanine-3-acetic acid derivatives by Krátký, Vinšová, & Stolaříková (2017) demonstrated potent antimicrobial activities against a range of pathogens, indicating the potential for developing new antimicrobial agents from complex chemical structures (Krátký, Vinšová, & Stolaříková, 2017).

Moreover, compounds synthesized for targeting specific biological pathways or receptors can contribute to the development of new anticancer therapies. Al-Sanea et al. (2020) tested the anticancer activity of certain pyrimidine derivatives on various cancer cell lines, providing insights into their potential use in cancer treatment (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).